[[2-(3-Chlorobenzyl)oxybenzylidene]amino]thiourea
[[2-(3-Chlorobenzyl)oxybenzylidene]amino]thiourea
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0888309
InChI:
InChI=1S/C15H14ClN3OS/c16-13-6-3-4-11(8-13)10-20-14-7-2-1-5-12(14)9-18-19-15(17)21/h1-9H,10H2,(H3,17,19,21)/b18-9+
SMILES:
C1=CC=C(C(=C1)C=NNC(=S)N)OCC2=CC(=CC=C2)Cl
Molecular Formula:
C15H14ClN3OS
Molecular Weight:
319.8 g/mol
[[2-(3-Chlorobenzyl)oxybenzylidene]amino]thiourea
CAS No.:
Cat. No.: VC0888309
Molecular Formula: C15H14ClN3OS
Molecular Weight: 319.8 g/mol
* For research use only. Not for human or veterinary use.
![[[2-(3-Chlorobenzyl)oxybenzylidene]amino]thiourea -](/images/no_structure.jpg)
Specification
| Molecular Formula | C15H14ClN3OS |
|---|---|
| Molecular Weight | 319.8 g/mol |
| IUPAC Name | [(E)-[2-[(3-chlorophenyl)methoxy]phenyl]methylideneamino]thiourea |
| Standard InChI | InChI=1S/C15H14ClN3OS/c16-13-6-3-4-11(8-13)10-20-14-7-2-1-5-12(14)9-18-19-15(17)21/h1-9H,10H2,(H3,17,19,21)/b18-9+ |
| Standard InChI Key | LXWXXNAEICBAJF-GIJQJNRQSA-N |
| Isomeric SMILES | C1=CC=C(C(=C1)/C=N/NC(=S)N)OCC2=CC(=CC=C2)Cl |
| SMILES | C1=CC=C(C(=C1)C=NNC(=S)N)OCC2=CC(=CC=C2)Cl |
| Canonical SMILES | C1=CC=C(C(=C1)C=NNC(=S)N)OCC2=CC(=CC=C2)Cl |
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